Cas no 2167672-85-5 (6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine)

• Product Name: 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine
• CAS No: 2167672-85-5
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 6406042
• PubChem ID: 165845150
• Update Time: 2025-10-31

6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine
• [6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-yl]methanamine
• 2167672-85-5
• EN300-1476617

• Inchi： 1S/C13H27N3/c1-9-3-4-12(8-14)13(16-9)11-5-6-15-10(2)7-11/h9-13,15-16H,3-8,14H2,1-2H3
• InChI Key： DEZRIOFLGQIZCS-UHFFFAOYSA-N
• SMILES： N1C(C)CCC(CN)C1C1CCNC(C)C1

Computed Properties

• Exact Mass: 225.220497874g/mol
• Monoisotopic Mass: 225.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.1Ų

Additional information on 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine

Comprehensive Overview of 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine (CAS No. 2167672-85-5)

The compound 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine, identified by its CAS number 2167672-85-5, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their potential therapeutic applications. The presence of both methyl and methanamine groups in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel drug candidates.

In recent years, the search for piperidine-based compounds has surged due to their versatility in drug design. The 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine stands out due to its potential interactions with central nervous system (CNS) targets. Researchers are particularly intrigued by its possible role in modulating neurotransmitter systems, which could pave the way for innovative treatments for neurological disorders. This aligns with the growing public interest in mental health and neurodegenerative diseases, topics that frequently dominate health-related searches.

The synthesis of CAS 2167672-85-5 involves sophisticated organic chemistry techniques, including multi-step reactions that ensure high purity and yield. Its molecular framework, featuring a piperidine ring and a methanamine side chain, offers a promising scaffold for further derivatization. This adaptability is crucial for drug discovery, as it allows scientists to fine-tune the compound's pharmacological profile. Given the rising demand for personalized medicine, such customizable molecules are increasingly valuable in addressing individual patient needs.

From a commercial perspective, 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine is often discussed in the context of high-value intermediates for pharmaceutical manufacturing. Its potential applications span across various therapeutic areas, including pain management, cognitive enhancement, and mood disorders. These areas are frequently searched by both professionals and the general public, reflecting the compound's relevance in contemporary healthcare discussions. Additionally, its structural complexity makes it a candidate for computational drug design, a hot topic in the era of artificial intelligence and machine learning.

Safety and efficacy are paramount in the development of any new compound, and CAS 2167672-85-5 is no exception. Preliminary studies suggest that it exhibits favorable pharmacokinetic properties, such as good bioavailability and metabolic stability. These attributes are critical for ensuring that the compound can be effectively delivered to its target sites in the body. As the pharmaceutical industry shifts towards green chemistry and sustainable practices, researchers are also exploring eco-friendly synthesis routes for this molecule, addressing another key concern among modern consumers.

In conclusion, 6-methyl-2-(2-methylpiperidin-4-yl)piperidin-3-ylmethanamine (CAS No. 2167672-85-5) represents a fascinating area of research with broad implications for drug development. Its unique structure, combined with its potential therapeutic benefits, positions it as a compound of significant interest in both academic and industrial settings. As the scientific community continues to unravel its full potential, this molecule may soon play a pivotal role in advancing modern medicine.